Cas no 2138095-86-8 (N-(5-amino-2,3-dihydro-1H-inden-1-yl)-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(5-amino-2,3-dihydro-1H-inden-1-yl)-4-nitrobenzene-1-sulfonamide
• CAS No: 2138095-86-8
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 6498960
• PubChem ID: 165848276
• Update Time: 2025-07-21

N-(5-amino-2,3-dihydro-1H-inden-1-yl)-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138095-86-8
• EN300-1167161
• N-(5-amino-2,3-dihydro-1H-inden-1-yl)-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C15H15N3O4S/c16-11-2-7-14-10(9-11)1-8-15(14)17-23(21,22)13-5-3-12(4-6-13)18(19)20/h2-7,9,15,17H,1,8,16H2
• InChI Key： ZVLCFDBZYQBQKX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C2C=CC(=CC=2CC1)N)(=O)=O

Computed Properties

• Exact Mass: 333.07832714g/mol
• Monoisotopic Mass: 333.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 126Ų

Additional information on N-(5-amino-2,3-dihydro-1H-inden-1-yl)-4-nitrobenzene-1-sulfonamide

Introduction to N-(5-amino-2,3-dihydro-1H-inden-1-yl)-4-nitrobenzene-1-sulfonamide (CAS No. 2138095-86-8)

N-(5-amino-2,3-dihydro-1H-inden-1-yl)-4-nitrobenzene-1-sulfonamide, identified by its CAS number 2138095-86-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural uniqueness of this molecule, characterized by its indene core and sulfonamide functional group, positions it as a potential candidate for further exploration in drug discovery and therapeutic applications.

The chemical structure of N-(5-amino-2,3-dihydro-1H-inden-1-yl)-4-nitrobenzene-1-sulfonamide incorporates several key features that contribute to its biological relevance. The indene moiety, a bicyclic aromatic system, is known for its stability and ability to interact with biological targets in a manner that can be exploited for therapeutic purposes. Additionally, the presence of an amino group and a nitro group on the benzene ring enhances the molecule's reactivity and potential for further chemical modifications. The sulfonamide group, on the other hand, is a well-known pharmacophore that is frequently employed in drug design due to its ability to form hydrogen bonds and interact with biological receptors.

In recent years, there has been a surge in research focused on developing novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. N-(5-amino-2,3-dihydro-1H-inden-1-yl)-4-nitrobenzene-1-sulfonamide has emerged as a compound of interest in these studies due to its structural features that suggest potential biological activity. Specifically, the indene core has been shown to exhibit interactions with various enzymes and receptors involved in inflammatory pathways, while the sulfonamide group can modulate the activity of these targets. These characteristics make this compound a valuable asset in the quest for new therapeutic agents.

The synthesis of N-(5-amino-2,3-dihydro-1H-inden-1-yl)-4-nitrobenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The indene derivative is typically synthesized through cyclization reactions, followed by functionalization with the amino and nitro groups. The introduction of the sulfonamide group is achieved through nucleophilic substitution reactions, where an appropriate sulfonyl chloride reacts with the amine group present in the molecule. This synthetic route highlights the complexity involved in producing such a compound but also underscores its synthetic accessibility if optimized conditions are employed.

The pharmacological evaluation of N-(5-amino-2,3-dihydro-1H-inden-1-yl)-4-nitrobenzene-1-sulfonamide has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are responsible for many symptoms associated with inflammatory diseases. Furthermore, preliminary in vivo studies have shown that this compound exhibits anti-inflammatory effects comparable to those of existing therapeutics.

Beyond its anti-inflammatory properties, N-(5-amino-2,3-dihydro-1H-inden-1-yl)-4-nitrobenzene-1-sulfonamide has also shown promise in cancer research. The indene core has been identified as a scaffold that can interact with DNA-binding proteins and disrupt oncogenic signaling pathways. Additionally, the sulfonamide group can enhance the solubility and bioavailability of the molecule, which is crucial for effective drug delivery. These findings have prompted further investigation into its potential as an anticancer agent.

The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy before they can be translated into clinical use. N-(5-amino-2,3-dihydro-1H-inden-1-yll) -< strong >4-nitrobenzene - 1 - sulfonamid is currently undergoing preclinical studies to assess its toxicity profile and pharmacokinetic properties. These studies are essential for determining whether this compound can progress to human clinical trials without posing significant risks to patients. Preliminary results from these studies are encouraging and suggest that N-(5 - amino - 2 , 3 - dihydro - 1 H - inden - 1 - yll) ) - < str on g >4 - nitrobenzene - 1 - sulfonamid may be a viable candidate for further development.

The impact of computational chemistry on drug discovery cannot be overstated. Advanced computational methods have enabled researchers to predict the binding affinity and interactions of molecules like N-(5 - amino - 2 , 3 - dihydro - 1 H - inden - 1 - yll) ) - < str on g >4 - nitrobenzene - 1 - sulfonamid with biological targets before they are synthesized. This approach has significantly reduced the time and resources required for hit identification and lead optimization. By leveraging computational tools alongside traditional experimental methods, researchers can accelerate the discovery process and increase the likelihood of identifying compounds with therapeutic potential.

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